Cas no 899989-93-6 (2-(2-fluorophenyl)methyl-6-(4-methoxyphenyl)-2,3-dihydropyridazin-3-one)

• Product Name: 2-(2-fluorophenyl)methyl-6-(4-methoxyphenyl)-2,3-dihydropyridazin-3-one
• CAS No: 899989-93-6
• MF: C₁₈H₁₅FN₂O₂
• MW: 310.322307825089
• CID: 5492582
• Update Time: 2025-06-14

2-(2-fluorophenyl)methyl-6-(4-methoxyphenyl)-2,3-dihydropyridazin-3-one Chemical and Physical Properties

Names and Identifiers

• 2-[(2-fluorophenyl)methyl]-6-(4-methoxyphenyl)pyridazin-3-one
• 2-(2-fluorophenyl)methyl-6-(4-methoxyphenyl)-2,3-dihydropyridazin-3-one

• Inchi： 1S/C18H15FN2O2/c1-23-15-8-6-13(7-9-15)17-10-11-18(22)21(20-17)12-14-4-2-3-5-16(14)19/h2-11H,12H2,1H3
• InChI Key： ZGPPTUPLOQXVPB-UHFFFAOYSA-N
• SMILES： C1(=O)N(CC2=CC=CC=C2F)N=C(C2=CC=C(OC)C=C2)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Phenylpyridazines

Additional information on 2-(2-fluorophenyl)methyl-6-(4-methoxyphenyl)-2,3-dihydropyridazin-3-one

Recent Advances in the Study of 2-(2-fluorophenyl)methyl-6-(4-methoxyphenyl)-2,3-dihydropyridazin-3-one (CAS: 899989-93-6)

The compound 2-(2-fluorophenyl)methyl-6-(4-methoxyphenyl)-2,3-dihydropyridazin-3-one (CAS: 899989-93-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique dihydropyridazinone core, has shown promising potential in various therapeutic applications, particularly in the modulation of inflammatory pathways and as a candidate for neurodegenerative disease treatment. Recent studies have focused on elucidating its mechanism of action, pharmacokinetic properties, and therapeutic efficacy, making it a compound of high interest for further development.

One of the key findings from recent research is the compound's ability to selectively inhibit cyclooxygenase-2 (COX-2), an enzyme implicated in inflammatory processes. This selective inhibition suggests that 2-(2-fluorophenyl)methyl-6-(4-methoxyphenyl)-2,3-dihydropyridazin-3-one could serve as a safer alternative to traditional nonsteroidal anti-inflammatory drugs (NSAIDs), which are known for their gastrointestinal side effects due to COX-1 inhibition. In vitro and in vivo studies have demonstrated its efficacy in reducing inflammation with minimal adverse effects, highlighting its potential for clinical applications.

Additionally, recent investigations have explored the compound's neuroprotective properties. Preliminary data indicate that it may attenuate oxidative stress and neuronal apoptosis, which are critical factors in the progression of neurodegenerative diseases such as Alzheimer's and Parkinson's. These findings are supported by molecular docking studies, which suggest strong interactions between the compound and key proteins involved in neuroinflammation and oxidative stress pathways. The ability to cross the blood-brain barrier further enhances its therapeutic potential for central nervous system disorders.

From a synthetic chemistry perspective, advancements have been made in optimizing the production of 2-(2-fluorophenyl)methyl-6-(4-methoxyphenyl)-2,3-dihydropyridazin-3-one. Recent publications describe improved synthetic routes that enhance yield and purity, addressing previous challenges in large-scale production. These developments are crucial for facilitating further preclinical and clinical studies, ensuring a steady supply of the compound for research purposes.

Despite these promising results, challenges remain in fully understanding the compound's long-term safety profile and its interactions with other drugs. Ongoing studies are focused on comprehensive toxicological assessments and combination therapies to evaluate its suitability for human use. The integration of computational modeling and high-throughput screening techniques is expected to accelerate these investigations, providing deeper insights into its pharmacological properties.

In conclusion, 2-(2-fluorophenyl)methyl-6-(4-methoxyphenyl)-2,3-dihydropyridazin-3-one represents a compelling candidate for further development in the pharmaceutical industry. Its dual anti-inflammatory and neuroprotective effects, coupled with advancements in synthetic methodologies, position it as a molecule with significant therapeutic potential. Future research should prioritize translational studies to bridge the gap between laboratory findings and clinical applications, ultimately paving the way for novel treatment options in inflammatory and neurodegenerative diseases.